2-(4,4-Difluorocyclohexyl)-2-methylpropanoic acid

• Molecular Formula: C10H16F2O2
• Molecular Weight: 206.23 g/mol
• IUPAC Name: 2-(4,4-difluorocyclohexyl)-2-methylpropanoic acid
• InChI: InChI=1S/C10H16F2O2/c1-9(2,8(13)14)7-3-5-10(11,12)6-4-7/h7H,3-6H2,1-2H3,(H,13,14)
• InChI Key: KSZNWACBRHMZEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1CCC(CC1)(F)F)C(=O)O

Description

2-(4,4-Difluorocyclohexyl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C10H16F2O2 and its molecular weight is 206.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Intermediate 232B (0.15 g, 0.640 mmol) in ethanol (2 mL) and water (1 mL) was added NaOH (0.256 g, 6.40 mmol) and the reaction mixture was stirred at 80° C. for 12 h. The reaction mixture was concentrated under reduced pressure and the residue was acidified with an aqueous solution of 1.5N HCl and extracted with EtOAc (2×20 mL) The combined organic layer was dried over Na2SO4, filtered and the filtrate concentrated to afford Intermediate 232C as a yellow solid (90 mg, 68%). 1H NMR (300 MHz, DMSO-d6) δ ppm 12.20 (br. s., 1H), 2.11-1.94 (m, 2H), 1.91-1.55 (m, 5H), 1.34-1.14 (m, 2H), 1.09-0.96 (m, 6H).